(1S,2S,4S,7Z,8S,9S)-7-Ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one
(1S,2S,4S,7Z,8S,9S)-7-Ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one
Brand Name:
Vulcanchem
CAS No.:
82375-30-2
VCID:
VC0207646
InChI:
InChI=1S/C21H26N2O4/c1-4-12-10-22-17-9-21(19-8-14(12)15(17)11-27-19)16-6-5-13(25-2)7-18(16)23(26-3)20(21)24/h4-7,14-15,17,19,22H,8-11H2,1-3H3/b12-4+/t14-,15+,17+,19+,21+/m1/s1
SMILES:
Molecular Formula:
C21H26N2O4
Molecular Weight:
370.4 g/mol
(1S,2S,4S,7Z,8S,9S)-7-Ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one
CAS No.: 82375-30-2
Reference Standards
VCID: VC0207646
Molecular Formula: C21H26N2O4
Molecular Weight: 370.4 g/mol
CAS No. | 82375-30-2 |
---|---|
Product Name | (1S,2S,4S,7Z,8S,9S)-7-Ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one |
Molecular Formula | C21H26N2O4 |
Molecular Weight | 370.4 g/mol |
IUPAC Name | (1S,2S,4S,7Z,8S,9S)-7-ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one |
Standard InChI | InChI=1S/C21H26N2O4/c1-4-12-10-22-17-9-21(19-8-14(12)15(17)11-27-19)16-6-5-13(25-2)7-18(16)23(26-3)20(21)24/h4-7,14-15,17,19,22H,8-11H2,1-3H3/b12-4+/t14-,15+,17+,19+,21+/m1/s1 |
Standard InChIKey | ZORKKCARNQAZRJ-YHEJMRRESA-N |
Isomeric SMILES | C/C=C/1\CN[C@H]2C[C@@]3([C@@H]4C[C@H]1[C@@H]2CO4)C5=C(C=C(C=C5)OC)N(C3=O)OC |
Canonical SMILES | CC=C1CNC2CC3(C4CC1C2CO4)C5=C(C=C(C=C5)OC)N(C3=O)OC |
Appearance | Powder |
Synonyms | humantenirine |
PubChem Compound | 6441961 |
Last Modified | Nov 11 2021 |
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